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Compound of Interest

2,3-Dichloro-6,7-
Compound Name:
dimethoxyquinoxaline

Cat. No.: B155805

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dichloro-6,7-dimethoxyquinoxaline
was located. The following guidance is synthesized from data for structurally similar chlorinated
heterocyclic compounds and established best practices for laboratory chemical waste disposal.
It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols and to ensure compliance with all local, state, and
federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Dichloro-6,7-dimethoxyquinoxaline, designed for researchers, scientists, and drug
development professionals. The procedures outlined below are intended to minimize risk and
ensure safe handling of this chemical waste.

Hazard and Safety Summary

Based on analogous compounds, 2,3-Dichloro-6,7-dimethoxyquinoxaline is anticipated to be
toxic if swallowed and may cause skin and eye irritation.[1][2] Proper personal protective
equipment (PPE) is mandatory when handling this compound.

Quantitative Data for Analogous Compounds

Since no specific quantitative data for 2,3-Dichloro-6,7-dimethoxyquinoxaline is available,
the following table summarizes data for a related compound, 2,3-Dichloroquinoxaline. This
information should be used as a conservative reference for safety and handling.
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Value (for 2,3-
Parameter . . . Source
Dichloroquinoxaline)

Melting Point 150 - 155°C /302 - 311 °F [3]
UN Number UN2811 [3]
Hazard Class 6.1 (Toxic Solid) [3]
Packing Group 1] [3]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol details the methodology for the safe segregation, packaging, and disposal of 2,3-
Dichloro-6,7-dimethoxyquinoxaline waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:
o Eye Protection: Wear chemical safety goggles or a face shield.[1]

e Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected
before use and disposed of properly after handling.

» Body Protection: A lab coat, long pants, and closed-toe shoes are required.

» Ventilation: All handling and preparation for disposal must occur in a well-ventilated area,
preferably within a certified chemical fume hood.[2]

2. Waste Segregation and Collection:
¢ Solid Waste:

o Collect all solid 2,3-Dichloro-6,7-dimethoxyquinoxaline waste, including contaminated
consumables (e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and
clearly labeled hazardous waste container.
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o Do not mix with other waste streams unless compatibility has been confirmed by your EHS
department.

e Liquid Waste:

o Collect solutions containing 2,3-Dichloro-6,7-dimethoxyquinoxaline in a separate,
sealed, and shatter-resistant container designated for chlorinated organic solvent waste.

o Avoid mixing with incompatible materials such as strong oxidizing agents.[3]
3. Labeling and Storage:
e Labeling: All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "2,3-Dichloro-6,7-dimethoxyquinoxaline”

[e]

The primary hazard(s) (e.g., "Toxic")

The accumulation start date

o

o Storage:

o Store waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area.[1]

o Ensure containers are tightly closed to prevent leaks or spills.[1]
o Store locked up and away from incompatible materials.[1][4]
4. Final Disposal:

» Professional Disposal: The ultimate disposal of 2,3-Dichloro-6,7-dimethoxyquinoxaline
must be conducted by a licensed and approved hazardous waste disposal company.[1][4]

« Incineration: High-temperature incineration at an approved facility is the recommended
method for the destruction of chlorinated organic compounds.
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e Do Not:
o Dispose of this chemical down the drain.[2]

o Place itin regular trash receptacles.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,3-Dichloro-6,7-
dimethoxyquinoxaline.
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Start: Generation of Waste

'

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Properly Label Container
('Hazardous Waste', Chemical Name, Hazards)

End: Professional Disposal
(High-Temperature Incineration)

Figure 1: Disposal Workflow for 2,3-Dichloro-6,7-dimethoxyquinoxaline

Click to download full resolution via product page

Caption: Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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